Cas no 548773-12-2 (Ethyl 4,6-dimethyl-2-methylthiopyrimidine-5-carboxylate)

• Product Name: Ethyl 4,6-dimethyl-2-methylthiopyrimidine-5-carboxylate
• CAS No: 548773-12-2
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 2190534
• PubChem ID: 85841679
• Update Time: 2025-04-21

Ethyl 4,6-dimethyl-2-methylthiopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-dimethyl-2-methylthiopyrimidine-5-carboxylate
• SCHEMBL18305004
• 548773-12-2
• DTXSID701198948
• DB-096052
• Ethyl 4,6-dimethyl-2-(methylthio)-5-pyrimidinecarboxylate

• Inchi： 1S/C10H14N2O2S/c1-5-14-9(13)8-6(2)11-10(15-4)12-7(8)3/h5H2,1-4H3
• InChI Key： DGSRWDFAGWTVTN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(=O)OCC)C(C)=N1

Computed Properties

• Exact Mass: 226.07759887Da
• Monoisotopic Mass: 226.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.4Ų